Cas no 545371-76-4 (Piperazine, 1-ethyl-4-(1-oxoheptyl)- (9CI))

• Product Name: Piperazine, 1-ethyl-4-(1-oxoheptyl)- (9CI)
• CAS No: 545371-76-4
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 941814
• PubChem ID: 4113992
• Update Time: 2025-04-19

Piperazine, 1-ethyl-4-(1-oxoheptyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-ethyl-4-(1-oxoheptyl)- (9CI)
• 1-(4-Ethyl-1-piperazinyl)-1-heptanone
• SCHEMBL23471191
• DB-327222
• PIPERAZINE, 1-ETHYL-4-(1-OXOHEPTYL)-
• AKOS003799167
• Piperazine,1-ethyl-4-(1-oxoheptyl)-(9ci)
• 545371-76-4

• Inchi： 1S/C13H26N2O/c1-3-5-6-7-8-13(16)15-11-9-14(4-2)10-12-15/h3-12H2,1-2H3
• InChI Key： NCPZWVRCVFSHIL-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 226.20468
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55